(R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: 2-[[(3R)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C15H28N2O4/c1-11(2)17(10-13(18)19)12-7-6-8-16(9-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,18,19)/t12-/m1/s1
• InChI Key: QRYSZFVRHDBGOQ-GFCCVEGCSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C1CCCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)N(CC(=O)O)[C@@H]1CCCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C15H28N2O4
• Molecular Weight: 300.39 g/mol

Description

(R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative featuring a carboxymethyl-isopropyl-amino substituent at the 3-position and a tert-butyl ester-protected carboxylic acid at the 1-position. The compound’s stereochemistry (R-configuration) and functional groups make it a valuable intermediate in organic synthesis, particularly in pharmaceutical research for designing protease inhibitors, kinase inhibitors, or peptidomimetics . The tert-butyl ester group enhances stability during synthetic steps, while the carboxymethyl-isopropyl-amino moiety offers versatility for further modifications, such as amide coupling or hydrolysis to free acids .

Biological Activity

(R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative notable for its complex structure, which includes a piperidine ring with carboxymethyl and isopropyl amino substituents. The tert-butyl ester component enhances its lipophilicity, potentially influencing its biological activity and pharmacokinetic properties. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications.

• Molecular Formula : C16H30N2O4
• Molecular Weight : 314.42 g/mol
• CAS Number : 1353983-59-1

Biological Activity

Research indicates that compounds similar to (R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester exhibit various biological activities, including:

• Enzyme Inhibition : Studies have shown that piperidine derivatives can inhibit specific enzymes, such as cathepsin K, which is involved in bone resorption. For instance, novel piperidamide derivatives demonstrated significant inhibitory activity against cathepsin K with IC50 values ranging from 13.52 µM to lower values depending on structural modifications .
• Anti-inflammatory Effects : Compounds with similar structures have been evaluated for their ability to inhibit pro-inflammatory pathways, particularly through the inhibition of nuclear factor kappa B (NF-κB). For example, certain derivatives exhibited IC50 values as low as 2.83 µM in inhibiting NF-κB activity in stimulated cells .

Structure-Activity Relationship (SAR)

The unique combination of functional groups in (R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester may enhance its biological activity compared to simpler piperidine derivatives. Key features affecting bioactivity include:

• Lipophilicity : The tert-butyl ester increases the compound's lipophilicity, potentially improving cellular membrane permeability.
• Substituent Effects : Variations in the carboxymethyl and isopropyl amino groups can influence binding affinity and selectivity for biological targets.

Comparative Analysis of Similar Compounds

Compound Name	Structure	Notable Features
4-Amino-piperidine	Structure	Simple amine structure; used in pharmaceuticals.
1-Methyl-piperidine	Structure	Methyl substitution; enhances lipophilicity.
2-Carboxy-piperidine	Structure	Contains carboxylic acid; relevant in drug synthesis.
(R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester	Structure	Potentially enhanced biological activity due to unique functional groups.

Case Studies and Research Findings

A series of studies have explored the biological activities of piperidine derivatives, providing insights into their potential therapeutic applications:

• Cathepsin K Inhibition : A study synthesized several piperidamide derivatives and evaluated their inhibitory activities against cathepsin K, identifying lead compounds with significant anti-bone resorption capabilities .
• NF-kB Inhibition : Research on quinic acid derivatives demonstrated that structural modifications could yield potent inhibitors of NF-kB, highlighting the importance of substituent positioning and chemical structure in mediating biological effects .
• General Pharmacological Properties : The pharmacokinetic profiles of similar compounds suggest that modifications enhancing lipophilicity may lead to improved absorption and bioavailability, critical factors in drug development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Parameters

The compound is compared to analogs with differences in core structure, substituents, stereochemistry, and functional groups (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituent	Stereochemistry	Molecular Formula	Molecular Weight	Key Notes
(R)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	Carboxymethyl-isopropyl-amino	R	C15H26N2O4*	~298.38*	Tert-butyl ester; synthetic intermediate
(S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	Carboxymethyl-methyl-amino	S	C13H22N2O4	276.33	Smaller substituent; S-configuration
(S)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	Carboxymethyl-isopropyl-amino	S	C14H24N2O4	284.35	5-membered ring; S-configuration
(R)-3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	Carboxymethyl-cyclopropyl-amino	R	C15H26N2O4	298.38	Cyclopropyl substituent; increased rigidity
(R)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	2-Chloro-acetylamino	R	C12H21ClN2O3	276.76	Electrophilic chloroacetyl group

*Calculated based on analogs; exact data unavailable.

Analysis of Structural Differences

Core Structure

• Piperidine vs. Pyrrolidine: Piperidine (6-membered ring) offers greater conformational flexibility compared to pyrrolidine (5-membered), influencing binding to biological targets.

Substituent Effects

• Isopropyl vs. Cyclopropyl : The isopropyl group (Table 1, row 1) provides steric bulk and lipophilicity, enhancing membrane permeability. In contrast, the cyclopropyl analog (row 4) introduces ring strain and rigidity, which may improve target selectivity .
• Methyl vs.

Stereochemistry

• The R-configuration in the target compound (row 1) may confer distinct chiral recognition properties compared to S-configured analogs (rows 2–3). For instance, enantiomers often exhibit differences in potency or toxicity in drug candidates .

Functional Groups

• Chloroacetyl Group (row 5): Introduces electrophilicity, enabling covalent bond formation with nucleophilic residues (e.g., cysteine in enzymes). This property is absent in carboxymethyl-substituted analogs .